Cas no 2137853-13-3 (6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one)

• Product Name: 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one
• CAS No: 2137853-13-3
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 6234598
• PubChem ID: 165474469
• Update Time: 2025-10-29

6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one
• 2137853-13-3
• EN300-1128011

• Inchi： 1S/C12H20O3/c1-8(15-4)10(13)9-6-5-7-12(2,3)11(9)14/h8-9H,5-7H2,1-4H3
• InChI Key： MILPUHFSGLIZKJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(C)OC)=O)CCCC1(C)C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one

Comprehensive Overview of 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one (CAS No. 2137853-13-3)

The compound 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one (CAS No. 2137853-13-3) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fine chemical synthesis. This ketone derivative features a unique cyclohexanone core substituted with a 2-methoxypropanoyl group at the 6-position and two methyl groups at the 2-position, making it a versatile intermediate for various applications. Its molecular structure combines both lipophilic and moderately polar characteristics, which are critical for its solubility and reactivity in synthetic pathways.

In recent years, the demand for high-purity specialty chemicals like 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential as a building block for designing novel bioactive compounds. For instance, its methoxypropanoyl moiety can serve as a key functional group in the synthesis of pro-drugs or enzyme inhibitors, addressing trending topics such as targeted drug delivery and personalized medicine. The compound’s dimethylcyclohexanone backbone also offers steric stability, a feature highly valued in the development of chiral catalysts and asymmetric synthesis.

From an industrial perspective, 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, manufacturers are exploring eco-friendly production methods, such as catalytic hydrogenation or biocatalysis, to minimize waste and energy consumption. This aligns with the broader industry shift toward circular economy principles, a hot topic in both academic and commercial sectors. Additionally, the compound’s stability under mild conditions makes it a candidate for flow chemistry applications, a cutting-edge technique gaining traction in process optimization.

Analytical characterization of CAS No. 2137853-13-3 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceuticals where impurity profiles are critical. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in quality-controlled environments. Furthermore, its structure-activity relationships (SAR) are frequently studied to optimize performance in end-use applications, a subject of high interest in peer-reviewed journals.

In summary, 6-(2-methoxypropanoyl)-2,2-dimethylcyclohexan-1-one represents a compelling case study in modern chemical innovation. Its multifaceted utility—spanning drug development, sustainable manufacturing, and advanced material design—positions it as a valuable asset in the scientific community. As research continues to uncover new applications, this compound is poised to remain at the forefront of specialty chemical discourse, answering pressing questions about efficiency, scalability, and environmental impact.